6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine 6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC16384705
InChI: InChI=1S/C30H30N4/c1-20(2)24-15-17-26(18-16-24)32-29-27(19-23-11-7-5-8-12-23)21(3)31-30-28(22(4)33-34(29)30)25-13-9-6-10-14-25/h5-18,20,32H,19H2,1-4H3
SMILES:
Molecular Formula: C30H30N4
Molecular Weight: 446.6 g/mol

6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine

CAS No.:

Cat. No.: VC16384705

Molecular Formula: C30H30N4

Molecular Weight: 446.6 g/mol

* For research use only. Not for human or veterinary use.

6-benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine -

Specification

Molecular Formula C30H30N4
Molecular Weight 446.6 g/mol
IUPAC Name 6-benzyl-2,5-dimethyl-3-phenyl-N-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
Standard InChI InChI=1S/C30H30N4/c1-20(2)24-15-17-26(18-16-24)32-29-27(19-23-11-7-5-8-12-23)21(3)31-30-28(22(4)33-34(29)30)25-13-9-6-10-14-25/h5-18,20,32H,19H2,1-4H3
Standard InChI Key BGVXFWWCRRKXNV-UHFFFAOYSA-N
Canonical SMILES CC1=NC2=C(C(=NN2C(=C1CC3=CC=CC=C3)NC4=CC=C(C=C4)C(C)C)C)C5=CC=CC=C5

Introduction

Chemical Identity and Physicochemical Properties

Molecular Characterization

6-Benzyl-2,5-dimethyl-3-phenyl-N-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrimidin-7-amine (PubChem CID: 3747470) has a molecular formula of C31H30N4\text{C}_{31}\text{H}_{30}\text{N}_4 and a molecular weight of 446.6 g/mol . The compound’s IUPAC name reflects its intricate substitution pattern: a pyrazolo[1,5-a]pyrimidin-7-amine core substituted at position 6 with a benzyl group, positions 2 and 5 with methyl groups, position 3 with a phenyl ring, and the amine nitrogen with a 4-isopropylphenyl moiety.

Table 1: Key Physicochemical Properties

PropertyValueSource
Molecular FormulaC31H30N4\text{C}_{31}\text{H}_{30}\text{N}_4PubChem
Molecular Weight446.6 g/molPubChem
SynonymsSTK741423, AKOS002314524PubChem
Structural ClassPyrazolo[1,5-a]pyrimidineEvitachem

The compound’s stability and reactivity are influenced by electron-rich aromatic systems and the presence of nitrogen atoms within the heterocyclic core, which facilitate π-π stacking interactions and hydrogen bonding with biological targets .

Synthesis and Optimization Strategies

Table 2: Representative Reaction Conditions for Analogues

StepReagents/ConditionsYield (%)Source
Core FormationMicrowave, 150°C, 30 min78–85Evitachem
AmidationPd(dba)2_2, Xantphos, 110°C65PubMed

Purification and Characterization

Purification via column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization from ethanol yields high-purity material. Structural confirmation employs:

  • 1^1H NMR: Distinct signals for methyl groups (δ 1.2–1.4 ppm), aromatic protons (δ 6.8–7.6 ppm), and amine protons (δ 5.1 ppm) .

  • Mass Spectrometry: ESI-MS ([M+H]+^+ at m/z 447.3) .

Structural and Electronic Features

X-ray Crystallography and Conformational Analysis

Although no crystallographic data for this specific compound are available, related pyrazolo[1,5-a]pyrimidines exhibit planar bicyclic cores with dihedral angles <10° between the pyrazole and pyrimidine rings. The 4-isopropylphenyl group adopts a perpendicular orientation relative to the core, minimizing steric clash .

Computational Modeling

Density functional theory (DFT) calculations predict:

  • HOMO-LUMO Gap: ~4.1 eV, indicating moderate reactivity.

  • Electrostatic Potential: Negative charge localized on the pyrimidine N-atoms, favoring interactions with cationic residues in enzyme active sites .

Biological Activity and Mechanistic Insights

Table 3: Biological Data for Analogues

Compound ClassTargetIC50_{50}Source
7-Arylaminopyrazolo[1,5-a]pyrimidinePfDHODH0.12 μMPubMed
Pyrazolo[3,4-d]pyrimidineEGFR kinase0.08 μMFuture Med

Kinase Inhibition

Pyrazolo[1,5-a]pyrimidines are established kinase inhibitors. The 2,5-dimethyl and 3-phenyl groups may enhance affinity for ATP-binding pockets, as seen in EGFR and VEGFR2 inhibitors .

Pharmacological Applications and Challenges

Drug Development Prospects

  • Solubility: LogP ~4.2 (predicted) suggests poor aqueous solubility, necessitating formulation strategies like lipid nanoparticles .

  • Selectivity: Molecular docking studies indicate potential off-target binding to human DHODH, requiring structural optimization .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator